Cas no 874781-06-3 (3-Chloro-5-fluorobenzamide)

3-Chloro-5-fluorobenzamide structure

Product Name:3-Chloro-5-fluorobenzamide

CAS No:874781-06-3

MF:C₇H₅ClFNO

MW:173.572104215622

MDL:MFCD03407964

CID:1029354

PubChem ID:3786659

Update Time:2024-10-26

3-Chloro-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-fluorobenzamide
- HPEPVQWUBBPJNL-UHFFFAOYSA-N
- SBB088814
- AK136287
- Y5124
- 3-Chloro-5-fluorobenzamide (ACI)
- AS-19714
- CS-0061691
- ZJB78106
- DA-01810
- DTXSID40396393
- 874781-06-3
- AKOS006279449
- SCHEMBL9631667
- MDL： MFCD03407964
- Inchi： 1S/C7H5ClFNO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
- InChI Key： HPEPVQWUBBPJNL-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(Cl)C=C(F)C=1)N

Computed Properties

Exact Mass: 173.0043696g/mol
Monoisotopic Mass: 173.0043696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1
XLogP3: 1.5

3-Chloro-5-fluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255488-1g	3-Chloro-5-fluorobenzamide	874781-06-3	95%	1g	$210	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-200mg	3-Chloro-5-fluorobenzamide	874781-06-3	95%	200mg	127.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-50mg	3-Chloro-5-fluorobenzamide	874781-06-3	95%	50mg	55.0CNY	2021-07-14
TRC	C993790-10mg	3-Chloro-5-fluorobenzamide	874781-06-3		10mg	$ 50.00	2022-06-06
TRC	C993790-50mg	3-Chloro-5-fluorobenzamide	874781-06-3		50mg	$ 95.00	2022-06-06
TRC	C993790-100mg	3-Chloro-5-fluorobenzamide	874781-06-3		100mg	$ 135.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-1g	3-Chloro-5-fluorobenzamide	874781-06-3	95%	1g	446.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-250mg	3-Chloro-5-fluorobenzamide	874781-06-3	95%	250mg	737CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-5g	3-Chloro-5-fluorobenzamide	874781-06-3	95%	5g	5941CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LR633-100mg	3-Chloro-5-fluorobenzamide	874781-06-3	95%	100mg	352CNY	2021-05-07

3-Chloro-5-fluorobenzamide Production Method

Production Method 1

327056-73-5

874781-06-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Dichloromethane , Water ; 45 - 50 °C; 6 h, 45 - 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Synthesis of 3-chloro-5-fluoroaniline

Zhao, Hao-yu; et al, Huaxue Shiji, 2013, 35(1), 85-88

Production Method 2

1602840-78-7

874781-06-3

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Water ; 3 h, 60 °C; 60 °C → rt
1.2 Reagents: Iodine , Ammonia Solvents: Water ; 1 h, rt
1.3 Reagents: Sodium sulfite Solvents: Water ; rt

Reference

1,3-Dibromo-5,5-dimethylhydantoin mediated oxidative amidation of terminal alkenes in water

Ma, Chunhua; et al, Organic & Biomolecular Chemistry, 2017, 15(46), 9889-9894

Production Method 3

33863-76-2

874781-06-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 140 °C; 4 h, 140 - 150 °C
1.2 Reagents: Water Solvents: Ethyl acetate ; 0.5 h
2.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Dichloromethane , Water ; 45 - 50 °C; 6 h, 45 - 50 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Synthesis of 3-chloro-5-fluoroaniline

Zhao, Hao-yu; et al, Huaxue Shiji, 2013, 35(1), 85-88